Cas no 2171686-93-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid
• CAS No: 2171686-93-2
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6378641
• PubChem ID: 165809394
• Update Time: 2025-08-03

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]hexanoic acid
• EN300-1508482
• 2171686-93-2

• Inchi： 1S/C25H28F2N2O5/c1-2-7-15(12-23(30)31)28-24(32)21(13-22(26)27)29-25(33)34-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-22H,2,7,12-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZQPBALHAAOGEHI-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC(CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid (CAS No. 2171686-93-2)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid (CAS No. 2171686-93-2) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and a difluorobutanoic acid moiety, makes it a valuable building block in pharmaceutical research and drug development. Researchers are increasingly interested in this compound due to its potential to enhance peptide stability and bioavailability, addressing key challenges in modern therapeutics.

One of the most searched topics in peptide chemistry revolves around the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The Fmoc group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid ensures selective deprotection under mild conditions, a critical feature for high-yield peptide production. Additionally, the incorporation of fluorine atoms into the backbone enhances metabolic stability, a hot topic in drug design as it aligns with the growing demand for longer-acting therapeutics.

The difluorobutanamido segment of this compound has garnered attention for its potential to modulate protein-protein interactions (PPIs), a frontier in targeted cancer therapy and neurodegenerative disease research. Recent studies highlight the importance of fluorinated amino acids in improving binding affinity and selectivity, making CAS No. 2171686-93-2 a subject of interest for structure-activity relationship (SAR) studies. This aligns with the surge in searches for "fluorine in drug discovery" and "peptide-based therapeutics."

From a synthetic chemistry perspective, the hexanoic acid tail in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid offers versatility for linker design in antibody-drug conjugates (ADCs), a rapidly expanding field. The compound’s compatibility with click chemistry and biocompatible crosslinking techniques further elevates its utility, addressing frequent queries about "custom peptide modifications" and "site-specific bioconjugation."

Quality control and analytical characterization of CAS No. 2171686-93-2 are critical, with techniques like HPLC, mass spectrometry, and NMR being essential for verification. These methods ensure compliance with Good Manufacturing Practices (GMP), a recurring concern among buyers searching for "high-purity peptide intermediates." The compound’s stability under lyophilization conditions also makes it suitable for long-term storage, a practical advantage for laboratories.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid represents a convergence of cutting-edge peptide engineering and fluorine chemistry, answering pressing needs in biopharmaceutical innovation. Its multifaceted applications—from ADC development to PPI modulation—position it as a compound of enduring relevance in both academic and industrial settings.